4-AMINO-4/'-BROMOTOLANE

• CAS No.: 15795-04-7
• Molecular Formula: C14H10BrN
• Molecular Weight: 272.145
• IUPAC Name: 4-[2-(4-bromophenyl)ethynyl]aniline
• InChI: InChI=1S/C14H10BrN/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10H,16H2
• InChI Key: BQNFKUROBGSULC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C#CC2=CC=C(C=C2)Br)N
• Synonyms: 4-AMINO-4/'-BROMOTOLANE

Description

4-Amino-4'-bromotolane (C₁₂H₁₀BrN) is a biphenyl derivative featuring an amino (-NH₂) group and a bromine (-Br) substituent at the para positions of two benzene rings.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical Properties

The nature of the substituent (e.g., -Br, -Cl, -NO₂) significantly impacts physical properties. Key comparisons include:

Table 1: Substituent-Dependent Properties

Compound	Substituents	Melting Point (°C)	Solubility	Key Applications
4-Amino-4'-bromotolane	-NH₂, -Br (para)	Not reported	Likely organic solvents*	Potential adsorption studies, synthesis intermediates
4-Amino-4′-chlorodiphenyl	-NH₂, -Cl (para)	128	Acetone, benzene, glacial acetic acid	Sulfur determination in rubber/coal
4-Amino-4’-nitrobiphenyl	-NH₂, -NO₂ (para)	Not reported	Not reported	Surface adsorption studies (SERS/DFT)

*Inferred from chloro analog .

• However, direct data for the bromo analog is unavailable.
• Solubility: Bromine’s polarizability likely enhances solubility in non-polar solvents compared to nitro derivatives, which exhibit stronger dipole moments .

Electronic and Adsorption Behavior

Substituents alter electron density distribution, affecting interactions with surfaces:

• 4-Amino-4’-nitrobiphenyl: The nitro group (-NO₂) is strongly electron-withdrawing, creating a pronounced electron-deficient ring. In surface-enhanced Raman spectroscopy (SERS) studies, this promotes specific adsorption orientations on silver surfaces, with pH-dependent changes in C-H stretching band visibility .
• 4-Amino-4'-bromotolane: Bromine’s moderate electron-withdrawing effect (via inductive pull) may result in less pronounced electron deficiency than nitro analogs.

Research Findings and Gaps

• Key Studies: SERS/DFT analysis of 4-amino-4’-nitrobiphenyl highlights substituent-dependent adsorption mechanisms . Synthesis protocols for chloro analogs provide a template for bromotolane production .
• Data Gaps : Experimental data on bromotolane’s melting point, solubility, and spectral properties are lacking. Further studies could compare its electronic properties (e.g., Hammett constants) with chloro and nitro analogs.